Cas no 89534-27-0 (Butyraldehyde, 2-ethoxy-)

• Product name: Butyraldehyde, 2-ethoxy-
• CAS No: 89534-27-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 597536
• PubChem ID: 53898601

Butyraldehyde, 2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Butyraldehyde, 2-ethoxy-
• 2-ethoxybutanal
• ethoxybutyraldehyde
• DTXSID50707496
• 89534-27-0
• SCHEMBL3880423

• Inchi： InChI=1S/C6H12O2/c1-3-6(5-7)8-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： RMJPDSDRGGRKTH-UHFFFAOYSA-N
• SMILES： CCC(C=O)OCC

Computed Properties

• Exact Mass: 116.084
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų